Cas no 75716-69-7 (1,3-Benzenedicarboxylic acid, 2-hydroxy-4-methyl-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-hydroxy-4-methyl-, dimethyl ester
• CAS No: 75716-69-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 539097
• PubChem ID: 10489308
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-hydroxy-4-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-hydroxy-4-methyl-, dimethyl ester
• dimethyl 2-hydroxy-4-methylbenzene-1,3-dicarboxylate
• SCHEMBL4099060
• DTXSID00440765
• 75716-69-7
• 1,3-DIMETHYL 2-HYDROXY-4-METHYLBENZENE-1,3-DICARBOXYLATE
• CSTDQHZKPMTJNY-UHFFFAOYSA-N

• Inchi： 1S/C11H12O5/c1-6-4-5-7(10(13)15-2)9(12)8(6)11(14)16-3/h4-5,12H,1-3H3
• InChI Key： CSTDQHZKPMTJNY-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)C=CC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives